Cas no 1255209-05-2 (3-(2-bromo-3-fluorophenyl)propanoic acid)

• Product Name: 3-(2-bromo-3-fluorophenyl)propanoic acid
• CAS No: 1255209-05-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD18391363
• CID: 5197394
• PubChem ID: 66643896
• Update Time: 2023-11-24

3-(2-bromo-3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)propanoic acid
• 3-(2-bromo-3-fluorophenyl)propanoicacid
• Z1269177313
• Benzenepropanoic acid, 2-bromo-3-fluoro-

• MDL： MFCD18391363
• Inchi： 1S/C9H8BrFO2/c10-9-6(4-5-8(12)13)2-1-3-7(9)11/h1-3H,4-5H2,(H,12,13)
• InChI Key： FFQDRRNENZOKLU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids